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Compound of Interest

Compound Name: 2-(Octylthio)ethanol

Cat. No.: B165344

An In-depth Technical Guide to the Health and Safety Considerations for Handling 2-
(Octylthio)ethanol in the Laboratory

Authored for Researchers, Scientists, and Drug
Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal institutional safety review or a comprehensive Safety Data Sheet
(SDS). Laboratory personnel must consult the official SDS for 2-(Octylthio)ethanol from their
supplier and adhere to all institutional and regulatory safety protocols.

Executive Summary

2-(Octylthio)ethanol (CAS No. 3547-33-9) is an organic sulfide compound utilized in various
industrial and research applications, including as an intermediate in chemical synthesis.[1]
While it exhibits low acute oral toxicity, it is classified as a substance that can cause serious
eye damage and skin irritation.[1][2] This guide provides a detailed overview of the known
health and safety considerations, summarizes key physical, chemical, and toxicological data,
and outlines best practices for safe handling, storage, and emergency response in a laboratory
setting.

Chemical Identification and Physical Properties
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Proper identification and understanding of the physical properties of a chemical are

foundational to its safe handling.

Table 2.1: Chemical Identification

Identifier Value Source(s)
Chemical Name 2-(Octylthio)ethanol [11[3]
2-Hydroxyethyl octyl sulfide,
Synonyms MGK Repellent 874, Ethanol, [1][3]
2-(octylthio)-
CAS Number 3547-33-9 [11[3]
Molecular Formula C10H220S [1][3]
Molecular Weight 190.35 g/mol [1]
| Appearance | Liquid [[1][2] |
Table 2.2: Physical and Chemical Properties
Property Value Source(s)
Melting Point 0°C [2][4]
Boiling Point 98 °Cto 135 °C [2][5]
i 0.9285 - 0.9300 g/cm?3 at 20-25
Density [21[5]
°C
) 77 °C to 215.3 °C (Closed
Flash Point [2][4]

Cup)

Vapor Pressure

0.042 Pa to 5.93e-04 mmHg at
25°C

[2]14]

Data not widely available.

Solubility Assumed to be sparingly
soluble in water.
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| Refractive Index | 1.4760 - 1.484 |[2][4] |

Note: Discrepancies in reported values (e.g., Boiling Point, Flash Point) exist across different
sources. The most conservative (i.e., lowest) flash point should be considered for safety

planning.

Hazard Identification and Toxicology

According to the Globally Harmonized System (GHS), 2-(Octylthio)ethanol is classified with
specific hazards that require stringent control measures.

Primary Hazards:

e Serious Eye Damage (Category 1): Poses a significant risk of serious, potentially irreversible
damage upon contact with the eyes.[1][2]

o Skin Irritation (Category 2): May cause irritation upon skin contact.[1]
e Agquatic Toxicity: May be harmful to aquatic life.[1]

Table 3.1: GHS Hazard Classification

Hazard .

Hazard Class Category Pictogram Source(s)
Statement

Serious Eye H318: Causes

Damage/Eye 1 serious eye Corrosion [1]1[2][6]

Irritation damage.

Skin

) o H315: Causes Exclamation

Corrosion/Irritatio 2 o [1]

skin irritation. Mark

n

| Hazardous to the Aquatic Environment, Acute Hazard | 1 | H400: Very toxic to aquatic life. |
Environment [[1] |

Table 3.2: Toxicological Data
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. . Classificati
Endpoint Species Route Value Source(s)
on

| LD50 | Rat | Oral | 8530 mg/kg | Low acute toxicity [[2][4] |

Experimental Protocols

Detailed experimental methodologies for the cited toxicological data are not available in the
reviewed public-facing safety documents. The LD50 value is a standardized metric for acute
toxicity, typically determined by administering escalating doses of the substance to a test
population (e.g., rats) and identifying the dose that is lethal to 50% of the population under
controlled laboratory conditions as per OECD or EPA guidelines.

Safe Handling and Exposure Control

A systematic approach to hazard control is essential for minimizing risk when handling 2-
(Octylthio)ethanol. The hierarchy of controls, from most to least effective, should be

implemented.
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Hierarchy of Controls for 2-(Octylthio)ethanol

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure risks.

Engineering Controls

« Ventilation: Always handle 2-(Octylthio)ethanol inside a certified chemical fume hood to
prevent inhalation of vapors or aerosols.[7][8] General laboratory ventilation is not sufficient.

Administrative Controls
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o Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
procedures involving this chemical.

e Training: Ensure all personnel are trained on the specific hazards, handling procedures, and
emergency protocols for 2-(Octylthio)ethanol.

» Labeling: All primary and secondary containers must be clearly labeled with the chemical
name and appropriate GHS hazard warnings.[9]

Personal Protective Equipment (PPE)

The last line of defense against exposure is appropriate PPE.

e Eye and Face Protection: Chemical safety goggles are mandatory.[8] Given the severe eye
damage risk, a face shield should also be worn, especially when handling larger quantities or
during procedures with a high splash potential.[2][9]

e Skin Protection:

o Gloves: Wear chemically resistant gloves. Consult a glove compatibility chart to select the
appropriate material (e.g., Butyl rubber, Nitrile).

o Lab Coat: A flame-retardant lab coat or chemical-resistant apron should be worn.[5]

o Respiratory Protection: Not typically required when work is conducted within a functional
chemical fume hood. If there is a potential for exposure outside of a fume hood, a NIOSH-
approved respirator with an appropriate organic vapor cartridge may be necessary.[8]

Storage and Disposal

o Storage: Store containers in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[2][4] The container must be kept tightly closed.[2]

o Disposal: Dispose of waste 2-(Octylthio)ethanol and contaminated materials as hazardous
chemical waste in accordance with all local, state, and federal regulations. Do not pour down
the drain.[5]
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Emergency Procedures

A clear, rehearsed emergency plan is critical.

MMMMM

Large Spill
Contact EHS
Secure Area

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

First Aid Measures

o Eye Contact:IMMEDIATE ACTION IS REQUIRED. Immediately flush eyes with copious
amounts of water for at least 15 minutes, holding the eyelids open.[2] Remove contact
lenses if present and easy to do so.[2] Seek immediate medical attention from an
ophthalmologist.[4][5]

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area
thoroughly with soap and water.[10] Seek medical attention if irritation develops or persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[5][10]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[5][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [health and safety considerations for handling 2-
(Octylthio)ethanol in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-2-octylthio-ethanol-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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